4-(3-(2-Methylbenzoyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)benzamide

• CAS No.: 858118-23-7
• Molecular Formula: C22H17N3O2
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 4-[3-(2-methylbenzoyl)-1H-pyrrolo[2,3-b]pyridin-5-yl]benzamide
• InChI: InChI=1S/C22H17N3O2/c1-13-4-2-3-5-17(13)20(26)19-12-25-22-18(19)10-16(11-24-22)14-6-8-15(9-7-14)21(23)27/h2-12H,1H3,(H2,23,27)(H,24,25)
• InChI Key: KOBZFVMMEYTIPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)C2=CNC3=C2C=C(C=N3)C4=CC=C(C=C4)C(=O)N

Description

4-(3-(2-Methylbenzoyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)benzamide is a small-molecule compound featuring a pyrrolo[2,3-b]pyridine core, a bicyclic heteroaromatic system commonly utilized in medicinal chemistry due to its ability to engage in hydrogen bonding and π-π stacking interactions with biological targets . The compound is substituted at position 3 with a 2-methylbenzoyl group and at position 5 with a benzamide moiety. These substituents likely influence its physicochemical properties, such as lipophilicity (logP) and solubility, as well as its binding affinity to target proteins.

Preparation Methods

Industrial Production: Information regarding large-scale industrial production methods is also limited. research literature may provide additional insights.

Chemical Reactions Analysis

Reactions: While precise reactions are not specified, we can infer that this compound may undergo various transformations typical of benzamides and pyridines.

Common Reagents and Conditions: Standard reagents and conditions for amide formation, aromatic substitution, and pyridine chemistry likely play a role.

Major Products: The major products formed during its synthesis would depend on the specific reaction pathways employed.

Scientific Research Applications

Chemistry: Researchers may explore its reactivity, stability, and potential as a building block for more complex molecules.

Biology: Investigations into its biological activity, such as enzyme inhibition or receptor binding, could be relevant.

Medicine: It might serve as a lead compound for drug development, although further studies are necessary.

Industry: Its use in materials science or as a catalyst precursor could be explored.

Mechanism of Action

• Unfortunately, the exact mechanism by which this compound exerts its effects remains undisclosed in the available literature. Further research is needed to elucidate its molecular targets and pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4-(3-(2-Methylbenzoyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)benzamide with structurally related compounds, focusing on substitution patterns, molecular properties, and biological activity.

Structural Analogues with Pyrrolo[2,3-b]pyridine Core

Compound Name (Reference)	Substituent at Position 3	Substituent at Position 5	Molecular Weight	Biological Target	Key Findings
Target Compound	2-Methylbenzoyl	Benzamide	~407.4 (calc.)	Not reported	Structural similarity to kinase inhibitors; 2-methyl group may enhance lipophilicity.
Venetoclax ()	[Complex cyclohexenyl-piperazinyl]	Sulfonamide-linked nitro group	~868.3 (reported)	BCL-2	Approved BCL-2 inhibitor; pyrrolo[2,3-b]pyridine oxygen-linked benzamide critical for binding .
DDR1 Inhibitor ()	3-Chlorophenyl	4-(Hydroxyethylamino)benzamide	~555.3 (calc.)	DDR1 kinase	Co-crystal structure (PDB: 5SAZ) shows chloro and hydroxyethyl groups stabilize active-site interactions .
RORγ Inverse Agonist ()	Isobutyrylpiperidinyl	Trifluoromethyl-benzamide	~520.5 (reported)	RORγ/RORγt	Potent activity (IC₅₀ < 10 nM); trifluoromethyl enhances metabolic stability .
N-Alkylated Derivatives ()	Benzyl/Butyl (N1 position)	Bromine	~280–320 (reported)	N/A (building blocks)	N-Alkylation improves solubility; bromine enables cross-coupling reactions .

Substituent Effects on Activity and Properties

• In the RORγ inverse agonist (), the isobutyrylpiperidinyl group introduces steric bulk and basicity, enhancing selectivity for RORγ over other nuclear receptors .
• Substitution with a trifluoromethyl group () increases metabolic stability and lipophilicity compared to the target’s benzamide .

• N1 Modifications :

  • Alkylation (e.g., benzyl in ) at N1 improves solubility but may reduce blood-brain barrier penetration compared to unsubstituted pyrrolo[2,3-b]pyridines .

Pharmacokinetic and Physicochemical Comparisons

Property	Target Compound	RORγ Inverse Agonist ()	DDR1 Inhibitor ()
Calculated logP	~3.2 (estimated)	~3.8	~4.1
Hydrogen Bond Acceptors	5	6	7
Rotatable Bonds	6	8	9
Bioavailability	Moderate (predicted)	High (reported)	Moderate (structural bulk)